Cas no 871807-34-0 (5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde)

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde structure

871807-34-0 structure

Product Name:5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde

CAS No:871807-34-0

MF:C₁₇H₁₇N₃O₃

MW:311.335183858871

CID:1067617

PubChem ID:4912268

Update Time:2025-09-22

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Chemical and Physical Properties

Names and Identifiers

- 5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde
- 871807-34-0
- JS-215C
- 5-nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde
- Z31199428
- MFCD06783545
- DTXSID10406716
- AKOS001155771
- CS-0456747
- J-517860
- EN300-1189423
- STK804631
- MDL： MFCD06783545
- Inchi： 1S/C17H17N3O3/c21-13-14-12-16(20(22)23)6-7-17(14)19-10-8-18(9-11-19)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2
- InChI Key： SPHZHATWHLQSBK-UHFFFAOYSA-N
- SMILES： O=CC1C=C(C=CC=1N1CCN(C2C=CC=CC=2)CC1)[N+](=O)[O-]

Computed Properties

Exact Mass: 311.12699141g/mol
Monoisotopic Mass: 311.12699141g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 23
Rotatable Bond Count: 4
Complexity: 412
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.9
Topological Polar Surface Area: 69.4Å²

Experimental Properties

Melting Point: 149-150°C

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Security Information

Hazardous Material Identification：
HazardClass：IRRITANT

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM310004-5g	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	95%	5g	$393	2021-08-18
Apollo Scientific	OR12210-500mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0		500mg	£48.00	2023-09-01
Chemenu	CM310004-5g	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	95%	5g	$393	2022-09-28
Enamine	EN300-1189423-0.05g		871807-34-0	90%	0.05g	$212.0	2023-07-10
A2B Chem LLC	AH95576-1mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	1mg	$201.00	2024-04-19
A2B Chem LLC	AH95576-5mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	5mg	$214.00	2024-04-19
A2B Chem LLC	AH95576-500mg	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	500mg	$228.00	2024-04-19
A2B Chem LLC	AH95576-1g	5-Nitro-2-(4-phenylpiperazin-1-yl)benzaldehyde	871807-34-0	>95%	1g	$310.00	2024-04-19
Enamine	EN300-1189423-50mg		871807-34-0	90.0%	50mg	$348.0	2023-10-03
Enamine	EN300-1189423-100mg		871807-34-0	90.0%	100mg	$364.0	2023-10-03

5-Nitro-2-(4-phenylpiperazino)benzenecarbaldehyde Related Literature

1. An atmosphere and light tuned highly diastereoselective synthesis of cyclobuta/penta[b]indoles from aniline-tethered alkylidenecyclopropanes with alkynes†

Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
2. Alternative synthesis of the anti-baldness compound RU58841†

RSC Adv., 2014,4, 14143-14148
3. An insight into the origin of room-temperature ferromagnetism in SnO2 and Mn-doped SnO2 quantum dots: an experimental and DFT approach†

Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
4. An interplay between electronic and structural effects on the photoluminescence decay mechanisms in LaPO4·nH2O:Tb3+ and LaPO4:Tb3+ single-crystal nanorods†

M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
5. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disorders

Jie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324

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